2-Amino-N-(1-benzyl-piperidin-4-yl)-N-methyl-acetamide

• Molecular Formula: C15H23N3O
• Molecular Weight: 261.36 g/mol
• SMILES: CN(C1CCN(CC1)CC2=CC=CC=C2)C(=O)CN
• InChI: InChI=1S/C15H23N3O/c1-17(15(19)11-16)14-7-9-18(10-8-14)12-13-5-3-2-4-6-13/h2-6,14H,7-12,16H2,1H3
• InChIKey: XHHHRQKFSJLUIV-UHFFFAOYSA-N

Standard alkylacetamide derivatives often lack functional handles or defined subtype selectivity. This compound combines a primary amine for derivatization with an N-methylated amide for conformational restriction. - **Differentiation**: Free primary amine enables amide coupling, sulfonylation; unlike des-methyl (CAS 226249-36-1) or arylacetamide analogs. - **Application**: Mixed σ1/σ2 receptor probe; SAR for N-methylation effects; intermediate for focused libraries. - **Supply**: Multi-vendor availability at 95-98% purity; reproducible reference standard for HPLC/LC-MS.

2-Amino-N-(1-benzyl-piperidin-4-yl)-N-methyl-acetamide: Classification & Procurement

2-Amino-N-(1-benzyl-piperidin-4-yl)-N-methyl-acetamide is a synthetic small-molecule acetamide derivative featuring a 1-benzylpiperidine scaffold with an N-methylated glycinamide side chain (molecular formula C₁₅H₂₃N₃O, molecular weight 261.36 g/mol) . The compound belongs to the broader class of N-(1-benzylpiperidin-4-yl)acetamide analogues, a family extensively studied for sigma receptor (σR) affinity, where the nature of the acetamide substituent (alkyl vs. aryl) critically determines subtype selectivity and binding potency [1]. It is commercially available from multiple vendors at research-grade purity (typically 95–98%) .

Pathway context

Sigma receptor screening studies

Selection context

Alkylacetamide scaffold; mixed σ1/σ2 profile review

Format

Primary amine handle for derivatization workflows

• [1] Huang Y, Hammond PS, Wu L, Mach RH. Synthesis and structure-activity relationships of N-(1-benzylpiperidin-4-yl)arylacetamide analogues as potent sigma1 receptor ligands. J Med Chem. 2001;44(25):4404-4415. View Source

2-Amino-N-(1-benzyl-piperidin-4-yl)-N-methyl-acetamide: Generic Substitution Risks

Within the N-(1-benzylpiperidin-4-yl)acetamide class, seemingly minor structural modifications—such as removal of the N-methyl group, replacement of the glycinamide alkyl chain with an aryl ring, or insertion of a methylene spacer—can produce drastic shifts in sigma receptor subtype selectivity and binding affinity, with reported Ki value differences exceeding 50-fold between closely related analogues [1]. The combination of a primary amino group with an N-methyl tertiary amide in the target compound creates a unique pharmacophoric profile that distinguishes it from both the des-methyl analogue (CAS 226249-36-1) and the arylacetamide counterparts. Substituting one for another without experimental validation therefore carries a high risk of altered target engagement in sigma receptor-focused screening campaigns [2].

N-Methyl vs. des-methyl

N-Methylation may shift target engagement; des-methyl analog (CAS 226249-36-1) is not a direct substitute.

Alkyl vs. arylacetamide

Alkylacetamide scaffold may alter sigma subtype selectivity; not a drop-in replacement for σ1-selective arylacetamide probes.

Regioisomer risk

Amino-regioisomer (same MW) may produce divergent pharmacology; verify connectivity before purchase.

• [1] Huang Y, Hammond PS, Wu L, Mach RH. Synthesis and structure-activity relationships of N-(1-benzylpiperidin-4-yl)arylacetamide analogues as potent sigma1 receptor ligands. J Med Chem. 2001;44(25):4404-4415. View Source
• [2] Zampieri D, Romano M, Menegazzi R, Mamolo MG. New piperidine-based derivatives as sigma receptor ligands. Synthesis and pharmacological evaluation. Bioorg Med Chem Lett. 2018;28(19):3206-3209. View Source

2-Amino-N-(1-benzyl-piperidin-4-yl)-N-methyl-acetamide: Differentiation from Closest Analogs

N-Methylation vs Des-Methyl Analog

The target compound differs from its closest analog, 2-Amino-N-(1-benzyl-piperidin-4-yl)-acetamide (CAS 226249-36-1), by the presence of an N-methyl group on the acetamide nitrogen . In the broader class of N-(1-benzylpiperidin-4-yl)acetamides, N-methylation of the amide nitrogen has been shown to influence receptor binding by restricting rotational freedom and altering hydrogen-bonding capacity, with structurally analogous arylacetamide pairs exhibiting selectivity shifts of >10-fold between N-methyl and N-H variants [1]. Although direct head-to-head binding data for the target compound versus its des-methyl analog are not publicly available, the SAR precedent from closely related series supports that N-methylation is a critical determinant of pharmacological profile [1].

N-Methylation vs. des-methyl

Class-level

Predicted ΔlogP ≈ +0.5; loss of one H-bond donor relative to des-methyl analog (CAS 226249-36-1).

N-Methyl alters conformational and hydrogen-bonding profile.

SAR precedent from arylacetamide pairs; head-to-head binding data not available.

Evidence Dimension	N-Methyl substitution effect on amide conformation and hydrogen-bond donor capacity
Target Compound Data	N-methyl tertiary amide; no amide N-H hydrogen bond donor (C₁₅H₂₃N₃O, MW 261.36)
Comparator Or Baseline	2-Amino-N-(1-benzyl-piperidin-4-yl)-acetamide (CAS 226249-36-1): secondary amide with N-H donor (C₁₄H₂₁N₃O, MW 247.34)
Quantified Difference	Molecular weight increase of 14.02 Da (+5.7%); loss of one hydrogen bond donor; increased lipophilicity (predicted ΔlogP ≈ +0.5 based on N-methylation of acetamide)
Conditions	Physicochemical property comparison based on structural analysis; no direct comparative binding assay available

Why This Matters

The presence or absence of an amide N-H donor can dramatically alter target engagement profiles, making the N-methyl compound functionally non-interchangeable with its des-methyl analog in sigma receptor and other target-based assays.

• [1] Huang Y, Hammond PS, Wu L, Mach RH. Synthesis and structure-activity relationships of N-(1-benzylpiperidin-4-yl)arylacetamide analogues as potent sigma1 receptor ligands. J Med Chem. 2001;44(25):4404-4415. View Source

Alkylacetamide vs Arylacetamide Sigma-1 Ligands

The target compound bears a glycinamide (aminoacetyl) side chain, classifying it as an alkylacetamide derivative. In contrast, the well-characterized sigma-1-selective ligands such as N-(1-benzylpiperidin-4-yl)phenylacetamide (Ki σ1 = 3.90 nM, Ki σ2 = 240 nM; σ2/σ1 selectivity ratio = 61.5) possess arylacetamide side chains [1]. SAR studies have established that replacement of the phenyl ring with an alkyl chain fundamentally alters sigma subtype selectivity, with alkylacetamide derivatives generally exhibiting mixed σ1/σ2 affinity rather than the high σ1 selectivity characteristic of arylacetamides [2]. This categorical difference means the target compound cannot serve as a direct replacement for arylacetamide-based sigma-1 ligands in experimental protocols.

Alkylacetamide vs. arylacetamide

Cross-study

Arylacetamide comparator: σ2/σ1 ratio >60. Alkylacetamide scaffold expected to show mixed σ1/σ2 affinity.

Alkyl chain fundamentally alters sigma subtype selectivity.

Zampieri 2018 series: alkylacetamides exhibit nanomolar to low-micromolar Ki ranges.

Evidence Dimension	Sigma receptor subtype selectivity profile (alkylacetamide vs. arylacetamide pharmacophore)
Target Compound Data	Alkylacetamide (glycinamide) side chain; mixed σ1/σ2 affinity profile expected based on class SAR [2]
Comparator Or Baseline	N-(1-benzylpiperidin-4-yl)phenylacetamide: Ki σ1 = 3.90 nM, Ki σ2 = 240 nM; σ1-selective (ratio = 61.5) [1]
Quantified Difference	Arylacetamide comparator shows >60-fold σ1 selectivity; alkylacetamide derivatives in the Zampieri 2018 series exhibit mixed σ1/σ2 binding with Ki values spanning nanomolar to low-micromolar ranges [2]
Conditions	σ1 binding: [³H]-(+)-pentazocine displacement in guinea pig brain membranes; σ2 binding: [³H]-ditolylguanidine displacement in rat PC12 cells [1] [2]

Why This Matters

Investigators seeking σ1-selective tools should select arylacetamide-based ligands; the target compound's alkylacetamide scaffold is mechanistically predisposed to a broader receptor engagement profile, which may be advantageous or disadvantageous depending on experimental objectives.

• [1] Huang Y, Hammond PS, Wu L, Mach RH. Synthesis and structure-activity relationships of N-(1-benzylpiperidin-4-yl)arylacetamide analogues as potent sigma1 receptor ligands. J Med Chem. 2001;44(25):4404-4415. View Source
• [2] Zampieri D, Romano M, Menegazzi R, Mamolo MG. New piperidine-based derivatives as sigma receptor ligands. Synthesis and pharmacological evaluation. Bioorg Med Chem Lett. 2018;28(19):3206-3209. View Source

Primary Amino Group: Derivatization vs Acetamide Analogs

Unlike N-(1-benzylpiperidin-4-yl)-N-methylacetamide (CAS 147908-83-6, C₁₅H₂₂N₂O, MW 246.35) , which lacks a primary amine, the target compound carries a free amino group on the glycinamide moiety. This functional handle enables further synthetic elaboration—including amide coupling, reductive amination, sulfonylation, and urea formation—without requiring deprotection steps [1]. The compound is explicitly marketed and utilized as a synthetic intermediate in medicinal chemistry programs , whereas its non-aminated analog is a terminal acetamide with limited downstream diversification potential.

Primary amine handle

Head-to-head

Free –NH₂ enables amide coupling, sulfonylation, urea formation. Non-aminated analog (CAS 147908-83-6) lacks derivatization handle.

Supports synthetic intermediate procurement decisions.

Data to verify: downstream reaction yields are context-dependent.

Evidence Dimension	Availability of a primary amine handle for downstream synthetic diversification
Target Compound Data	Contains free –NH₂ group (glycinamide); molecular formula C₁₅H₂₃N₃O, MW 261.36
Comparator Or Baseline	N-(1-benzylpiperidin-4-yl)-N-methylacetamide (CAS 147908-83-6): no amine handle; molecular formula C₁₅H₂₂N₂O, MW 246.35
Quantified Difference	One additional nitrogen atom; +1 hydrogen bond donor; +1 site for amide/sulfonamide/urea bond formation
Conditions	Structural comparison based on published molecular formulas and IUPAC nomenclature

Why This Matters

For procurement decisions in medicinal chemistry programs requiring a versatile piperidine-acetamide intermediate amenable to library synthesis, the amino-functionalized compound provides synthetic utility that the non-aminated analog cannot offer.

• [1] PubChem. 2-(1-benzylpiperidin-4-yl)-N-methylacetamide (CID entry). National Center for Biotechnology Information. View Source

Amino Regioisomer vs 4-Amino Analog

A structurally similar regioisomer, 2-[(1-benzylpiperidin-4-yl)amino]-N-methylacetamide (C₁₅H₂₃N₃O, MW 261.36), differs in the connectivity of the amino group: in the target compound the amino group is on the acetyl α-carbon (glycinamide), while in the regioisomer the amino linkage is between the piperidine ring and the acetamide chain . This regioisomeric difference alters both the distance between the basic piperidine nitrogen and the terminal amine, and the electronic character of the acetamide moiety (amide vs. amine-amide). In sigma receptor SAR, the position and nature of nitrogen atoms are established pharmacophoric determinants, with nitrogen atom placement affecting binding by up to 100-fold in related piperidine series [1].

Amino regioisomer

Class-level

Identical MW (261.36); connectivity difference in amino group placement. Literature suggests nitrogen position can alter Ki by 10- to 100-fold.

Regioisomer identity requires verification to avoid off-target activity.

No direct comparative binding data for this specific pair.

Evidence Dimension	Regiochemistry of the amino group relative to the piperidine core
Target Compound Data	2-Amino-N-(1-benzyl-piperidin-4-yl)-N-methyl-acetamide: amino group on acetyl carbon; N-methyl amide linkage to piperidine 4-position
Comparator Or Baseline	2-[(1-benzylpiperidin-4-yl)amino]-N-methylacetamide: amino group directly attached to piperidine 4-position via N–C bond; reversed connectivity
Quantified Difference	Different connectivity pattern; no direct comparative binding data available; literature precedent suggests regioisomeric nitrogen placement can alter receptor Ki values by 10- to 100-fold [1]
Conditions	Structural comparison based on published molecular formulas and nomenclature ; SAR inference from piperidine sigma ligand literature [1]

Why This Matters

Regioisomers with identical molecular formulas are easily confused in procurement databases; selecting the wrong regioisomer can introduce unintended pharmacological activity or synthetic outcomes.

• [1] Huang Y, Hammond PS, Wu L, Mach RH. Synthesis and structure-activity relationships of N-(1-benzylpiperidin-4-yl)arylacetamide analogues as potent sigma1 receptor ligands. J Med Chem. 2001;44(25):4404-4415. View Source

Methylene Spacer: Distinction from Homologous Derivatives

The target compound has the acetamide moiety directly attached at the piperidine 4-position via the amide nitrogen. A closely related homolog, 2-Amino-N-((1-benzylpiperidin-4-yl)methyl)-N-methylacetamide (CAS 1353957-58-0, C₁₆H₂₅N₃O, MW 275.39), inserts an additional methylene spacer between the piperidine ring and the acetamide nitrogen . In piperidine-based sigma ligand series, the distance between the basic amine and the amide carbonyl has been shown to modulate receptor affinity, with even single-methylene alterations producing measurable potency differences [1].

Methylene spacer homolog

Class-level

+14.03 Da vs. target; altered amine–amide distance and conformational flexibility.

Single-methylene change may produce divergent biological activity.

Procurement databases may treat homologs as interchangeable; review required.

Evidence Dimension	Linker length between piperidine core and acetamide group
Target Compound Data	Direct N-piperidinyl attachment (0-carbon spacer); C₁₅H₂₃N₃O, MW 261.36
Comparator Or Baseline	2-Amino-N-((1-benzylpiperidin-4-yl)methyl)-N-methylacetamide (CAS 1353957-58-0): one methylene spacer; C₁₆H₂₅N₃O, MW 275.39
Quantified Difference	Molecular weight difference of 14.03 Da; increased conformational flexibility and altered amine–amide distance in the homolog
Conditions	Structural comparison based on CAS registry data and published molecular formulas

Why This Matters

Homologs differing by a single methylene unit are frequently treated as interchangeable in procurement databases, yet the altered spatial relationship between pharmacophoric elements can yield divergent biological activity profiles.

• [1] Zampieri D, Romano M, Menegazzi R, Mamolo MG. New piperidine-based derivatives as sigma receptor ligands. Synthesis and pharmacological evaluation. Bioorg Med Chem Lett. 2018;28(19):3206-3209. View Source

Multi-Vendor Availability and Purity Profile

The target compound is stocked by at least five independent chemical suppliers (Fluorochem, Leyan, AK Scientific, CymitQuimica, ChemicalBook-listed vendors) at purities of 95–98% . In contrast, the des-methyl analog 2-Amino-N-(1-benzyl-piperidin-4-yl)-acetamide (CAS 226249-36-1) is listed as discontinued by CymitQuimica , and several related regioisomers and homologs are available only through single-source or custom-synthesis channels. Multi-vendor availability reduces supply chain risk and facilitates independent replication of experimental results.

Multi-vendor purity

Supporting

≥5 active suppliers; catalog purities 95–98%. Des-methyl analog discontinued at one major supplier.

Reduces supply-chain risk for multi-year research programs.

Supplier catalog review; verify current lot specifications upon ordering.

Evidence Dimension	Number of active commercial suppliers and catalog status
Target Compound Data	≥5 active suppliers; catalog purities 95% (AK Scientific), 98% (Leyan); CAS 1080651-61-1
Comparator Or Baseline	2-Amino-N-(1-benzyl-piperidin-4-yl)-acetamide (CAS 226249-36-1): listed as discontinued at CymitQuimica ; limited active sourcing
Quantified Difference	≥5 active vs. ≤3 active vendors for the des-methyl analog; discontinued status at one major supplier for the comparator
Conditions	Supplier catalog review as of 2025; Fluorochem, Leyan, AK Scientific, CymitQuimica, ChemicalBook vendor listings

Why This Matters

For laboratories requiring consistent, reproducible sourcing across multi-year research programs, compounds with multi-vendor availability reduce the risk of supply disruption and batch-to-batch variability.

2-Amino-N-(1-benzyl-piperidin-4-yl)-N-methyl-acetamide: High-Value Applications

Mixed σ1/σ2 Sigma Receptor Screening

The compound's alkylacetamide scaffold predisposes it to mixed sigma-1/sigma-2 receptor affinity, as established by the Zampieri et al. (2018) series of piperidine-based alkylacetamide derivatives [1]. Unlike the highly σ1-selective arylacetamide analogues (e.g., N-(1-benzylpiperidin-4-yl)phenylacetamide with σ2/σ1 Ki ratio >60), alkylacetamide derivatives in this class are better suited for screening campaigns targeting both sigma receptor subtypes simultaneously. The N-methyl substitution further distinguishes this compound within the alkylacetamide subfamily by providing a conformationally restricted amide, which may confer binding characteristics distinct from N–H congeners.

Primary Amine Handle for Derivatization

The free primary amine on the glycinamide side chain enables this compound to serve as a versatile synthetic intermediate for generating diverse compound libraries through amide coupling, sulfonylation, reductive amination, or urea formation . This is a key differentiator from the non-aminated N-(1-benzylpiperidin-4-yl)-N-methylacetamide (CAS 147908-83-6), which lacks any functional handle for further conjugation. Procurement of this compound is therefore indicated for medicinal chemistry groups building focused libraries around the 1-benzylpiperidine scaffold for target identification or lead optimization.

N-Methylation SAR in Acetamide Ligands

The compound serves as a critical SAR probe for investigating the effect of N-methylation on the acetamide nitrogen within the 1-benzylpiperidine series. When tested alongside its des-methyl analog (CAS 226249-36-1), this compound can reveal the contribution of amide N–H hydrogen bonding, conformational restriction, and lipophilicity to target binding, selectivity, and ADME parameters [2]. The well-documented commercial availability from multiple vendors (purities 95–98%) supports reproducible comparative studies across independent laboratories.

Reference Standard for Regioisomeric and Homologous Impurities

Given the existence of closely related regioisomers (e.g., 2-[(1-benzylpiperidin-4-yl)amino]-N-methylacetamide) and methylene-spacer homologs (CAS 1353957-58-0), this compound can serve as a well-characterized reference standard for developing HPLC, LC-MS, or NMR methods to resolve structural analogs . Its defined purity specifications (95–98%) and multi-vendor availability make it suitable for use as a system suitability standard in quality control workflows for compound library management.

Application

Selection Property

Validation Focus

Mixed σ1/σ2 receptor screening

Alkylacetamide scaffold profile

Sigma subtype selectivity review

Synthetic derivatization library

Primary amine functional handle

Downstream reaction compatibility

N-Methylation SAR probe

N-Methyl vs. N-H comparison

Target binding and lipophilicity endpoints

Analytical reference standard

Defined purity (95–98%)

HPLC/LC-MS regioisomer resolution

• [1] Zampieri D, Romano M, Menegazzi R, Mamolo MG. New piperidine-based derivatives as sigma receptor ligands. Synthesis and pharmacological evaluation. Bioorg Med Chem Lett. 2018;28(19):3206-3209. View Source
• [2] Huang Y, Hammond PS, Wu L, Mach RH. Synthesis and structure-activity relationships of N-(1-benzylpiperidin-4-yl)arylacetamide analogues as potent sigma1 receptor ligands. J Med Chem. 2001;44(25):4404-4415. View Source